Methyl 5,6-diamino-2-pyridinecarboxylate

• IUPAC Name: methyl 5,6-diaminopyridine-2-carboxylate
• InChI: InChI=1S/C7H9N3O2/c1-12-7(11)5-3-2-4(8)6(9)10-5/h2-3H,8H2,1H3,(H2,9,10)
• InChI Key: YTBZFBYYFHHMHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=C(C=C1)N)N
• Molecular Formula: C7H9N3O2
• DSSTOX Substance ID: DTXSID20477513
• Molecular Weight: 167.17 g/mol
• CAS RN: 538372-33-7

Description

Synthesis Analysis

The synthesis of pyridine derivatives is a key area of research due to their relevance in pharmaceuticals. For instance, the synthesis of 2,4-diamino-5-methyl-6-substituted-pyrido[2,3-d]pyrimidines as potential inhibitors of dihydrofolate reductases is achieved through reductive amination and nucleophilic displacement reactions . Similarly, the synthesis of thieno[3,2-c]pyridin-4-ones involves a reaction of 6-aryl-4-methylthio-2H-pyran-2-one-3-carbonitriles with methyl mercaptoacetate and hydrazine hydrate . These methods highlight the versatility of synthetic approaches to access a wide range of pyridine derivatives.

Molecular Structure Analysis

The molecular structure of pyridine derivatives is crucial for their biological activity. X-ray diffraction studies have been used to determine the crystal structure of various compounds, such as 2-phenylazo-5-nitro-6-methyl-pyridine and ethyl 1,2,6-triphenyl-4-(phenylamino)-1,2,5,6-tetrahydropyridine-3-carboxylate . These studies provide insights into the conformation and potential interactions of these molecules within biological systems.

Chemical Reactions Analysis

The reactivity of pyridine derivatives is another area of interest. For example, 2,6-diamino-4-methyl-3-pyridinecarbonitrile reacts with benzene-sulfonyl chloride to yield a tris-sulfonyl derivative . The ability to undergo various chemical reactions makes these compounds versatile intermediates for further chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyridine derivatives, such as their acid dissociation constants and lipophilicity, are important for their biological activity and pharmacokinetic profile. For instance, methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives have been synthesized and their acid dissociation constants determined, with some showing significant antimicrobial activity . The relationship between calculated lipophilicity and cell penetration is also demonstrated in the study of 2,4-diamino-5-methyl-6-substituted-pyrido[2,3-d]pyrimidines .

Scientific Research Applications

• Antimicrobial Activity

  • Field : Pharmaceutical Chemistry
  • Application : Pyrimidine derivatives, including “6,60-Diamino-1,10,3,30-tetramethyl-5,50-(4-chlorobenzylidene)bis[pyrimidine-2,4(1H,3H)-dione]”, have been investigated for their antimicrobial activity.
  • Method : Computational techniques such as the density functional theory, ADMET evaluation, and molecular docking were applied to elucidate the chemical nature, drug likeness and antibacterial function of the molecule.
  • Results : The molecule was found to be relatively stable and has a high electrophilic nature. The molecule possesses the agents of safety and the effective combination therapy as a pharmaceutical drug.

• Anti-inflammatory Activities

  • Field : Medicinal Chemistry
  • Application : Pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.
  • Method : Numerous methods for the synthesis of pyrimidines are described. Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.
  • Results : Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects.

• Anticancer Activity

  • Field : Medicinal Chemistry
  • Application : Pyrimidine derivatives, including diazines, are broadly applied in therapeutic disciplines due to their high degree of structural diversity. They have been reported to modulate myeloid leukemia.
  • Method : Various synthetic approaches are applied in preparing pharmacologically active decorated diazines. Special attention is given to novel synthetic methodologies that serve molecules with improved druglikeness and ADME-Tox properties.
  • Results : For example, imatinib, Dasatinib and nilotinib are pyrimidine-based drugs and well-established treatments for leukemia.

• Antimicrobial Activity

  • Field : Pharmaceutical Chemistry
  • Application : Pyrimidine derivatives are reported to exhibit antimicrobial activity.
  • Method : Various synthetic approaches are used to prepare these compounds.
  • Results : These compounds have shown promising results in inhibiting the growth of various microorganisms.

• Antimetabolite Activity

  • Field : Medicinal Chemistry
  • Application : Diazine alkaloids, including pyrimidines and pyrazines, are reported to exhibit antimetabolite activity. They are used as antifolate agents.
  • Method : Various synthetic approaches are used to prepare these compounds.
  • Results : These compounds have shown promising results in inhibiting the growth of various microorganisms.

• Antihypertensive Activity

  • Field : Pharmaceutical Chemistry
  • Application : Pyrimidine derivatives are reported to exhibit antihypertensive activity.
  • Method : Various synthetic approaches are used to prepare these compounds.
  • Results : These compounds have shown promising results in controlling blood pressure.

Synthesis routes and methods

Procedure details

Methyl ester 3 (3.5 g, 18.0 mmol) was dissolved in methanol (300 mL) and EtOAc (300 mL) and the solution was degassed with Ar. After the addition of Pd/C (10 wt %, 0.7 g) the reaction mixture was stirred for 4 h under a hydrogen atmosphere. Filtration through a pad of Celite with EtOAc, evaporation of the solvent and purification by flash chromatography (EtOAc/MeOH 15:1) yielded 2.4 g (79%) of 4 as a deep red powder. Data of 4: Rf 0.42 (EtOAc/MeOH 15:1). 1H NMR (300 MHz, DMSO-d6): δ 3.68 (s, 3H), 5.51 (brs, 2H), 5.78 (brs, 2H), 6.67 (d, J1) 7.7 Hz, 1H), 7.21 (d, J1) 7.7 Hz, 1H). 13C NMR (75 MHz, DMSO-d6): δ 51.88, 116.32, 117.98, 132.40, 135.09, 147.93, 166.30. MS (ESI): m/z (rel intensity) 168 (100).